1-[4-(Benzyloxy)-3,5-dimethoxybenzoyl]-4-methylpiperazine

• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol
• IUPAC Name: (3,5-dimethoxy-4-phenylmethoxyphenyl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C21H26N2O4/c1-22-9-11-23(12-10-22)21(24)17-13-18(25-2)20(19(14-17)26-3)27-15-16-7-5-4-6-8-16/h4-8,13-14H,9-12,15H2,1-3H3
• InChI Key: LNHQPQLACVQNPW-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C(=O)C2=CC(=C(C(=C2)OC)OCC3=CC=CC=C3)OC

Description

1-[4-(Benzyloxy)-3,5-dimethoxybenzoyl]-4-methylpiperazine, also known as BDMPI, is a chemical compound that has been widely studied for its potential applications in scientific research. BDMPI is a piperazine derivative that is structurally similar to other compounds that have been shown to have significant biological activity.

Mechanism of Action

1-[4-(Benzyloxy)-3,5-dimethoxybenzoyl]-4-methylpiperazine is believed to exert its effects through the selective binding to dopamine receptors. Specifically, this compound has been shown to bind to the D1 and D2 subtypes of dopamine receptors, which are involved in the regulation of various physiological processes, including movement, reward, and addiction. By selectively binding to dopamine receptors, this compound can be used to investigate the role of these receptors in various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being investigated. However, studies have shown that this compound can modulate the activity of dopamine receptors in the brain, leading to changes in various physiological processes. For example, this compound has been shown to increase dopamine release in the brain, leading to increased locomotor activity in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[4-(Benzyloxy)-3,5-dimethoxybenzoyl]-4-methylpiperazine in lab experiments is its selectivity for dopamine receptors. This allows researchers to investigate the role of dopamine receptors in various physiological processes without affecting other neurotransmitter systems. However, one limitation of using this compound is its relatively low potency compared to other dopamine receptor agonists. This may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research involving 1-[4-(Benzyloxy)-3,5-dimethoxybenzoyl]-4-methylpiperazine. One area of research involves the use of this compound as a tool to investigate the role of dopamine receptors in addiction and other psychiatric disorders. Additionally, this compound may be useful in the development of new drugs for the treatment of Parkinson's disease and other neurological disorders. Finally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential applications in scientific research.
Conclusion:
In conclusion, this compound is a piperazine derivative that has been widely studied for its potential applications in scientific research. Its selectivity for dopamine receptors makes it a useful tool for investigating the role of these receptors in various physiological processes. While further research is needed to fully understand its biochemical and physiological effects, this compound has the potential to be a valuable tool for researchers in several areas of scientific research.

Synthesis Methods

The synthesis of 1-[4-(Benzyloxy)-3,5-dimethoxybenzoyl]-4-methylpiperazine involves several steps, including the reaction of 3,5-dimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with N-benzylpiperazine to produce the benzyl ester. The final step involves the removal of the benzyl group using hydrogenation with palladium on carbon to yield this compound. The synthesis of this compound has been well established and is relatively straightforward.

Scientific Research Applications

1-[4-(Benzyloxy)-3,5-dimethoxybenzoyl]-4-methylpiperazine has been studied for its potential applications in several areas of scientific research. One of the most promising areas of research involves the use of this compound as a tool to study the role of dopamine receptors in the brain. This compound has been shown to selectively bind to dopamine receptors and has been used to investigate the effects of dopamine receptor activation on various physiological processes.